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Compound of Interest

Compound Name: Uridine 5'-monophosphate-15N2

Cat. No.: B12407899 Get Quote

Essential Safety and Handling of Uridine 5'-
monophosphate-15N2
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate safety, operational, and

disposal information for Uridine 5'-monophosphate-15N2, a stable isotope-labeled

compound. The fundamental principle for handling this compound is that the 15N isotopic label

does not alter its chemical reactivity or toxicity; therefore, safety precautions are identical to

those for the unlabeled analogue.[1]

Personal Protective Equipment (PPE)
When handling Uridine 5'-monophosphate-15N2, appropriate personal protective equipment

is mandatory to prevent exposure.[1][2]

Core PPE Requirements:

Eye Protection: Always wear safety glasses or goggles to shield against potential splashes.

[1]

Hand Protection: Chemical-resistant gloves, such as powder-free nitrile gloves, are essential

to prevent skin contact.[1][2] It is crucial to change gloves frequently, especially after

touching any surface outside the clean workspace.[2]
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Body Protection: A clean lab coat or other protective clothing should be worn to protect

against skin exposure.[1][2]

Respiratory Protection: While generally not required for this non-volatile solid, if there is a

risk of generating dust, work should be conducted in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation.[1]

Operational Handling and Storage
Proper operational procedures are critical to maintain the integrity of the compound and ensure

a safe laboratory environment.

Handling Procedures:

Work Area Preparation: It is recommended to work in a clean, designated area, such as a

laminar flow hood, that has been thoroughly cleaned with 70% ethanol and water.[2]

Minimizing Contamination: Use sterile, individually wrapped labware (e.g., pipette tips,

microcentrifuge tubes) to prevent contamination.[2]

Handling Powders: When weighing or transferring the solid form of Uridine 5'-
monophosphate-15N2, do so in a manner that minimizes dust formation.[1] This can be

achieved by working in a fume hood or a balance enclosure.[1]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the compound.[3]

Storage:

Temperature: Store the compound in a tightly sealed container in a freezer at -20°C for long-

term stability.[4][5]

Protection: Protect the compound from light.[5]

Disposal Plan
The disposal of Uridine 5'-monophosphate-15N2 is governed by its chemical properties, not

its isotopic label.[6]
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Waste Categorization: Dispose of the compound and any contaminated materials as

chemical waste.[6]

Regulatory Compliance: Follow all local, state, and federal regulations for chemical waste

disposal.[6] Do not mix with general laboratory waste.[7]

Spill Management: In the event of a spill, clean it up immediately using dry clean-up

procedures to avoid generating dust.[3] Place the spilled material in a clean, dry, sealable,

and labeled container for proper disposal.[3]

Quantitative Data Summary
Since 15N is a stable isotope, there are no specific occupational exposure limits (OELs) for the

15N label itself.[6] The OELs for the compound are the same as its unlabeled counterpart. As

Uridine 5'-monophosphate is often treated as a nuisance dust, the following table summarizes

general exposure limits for particulates.

Parameter Limit Source

Permissible Exposure Limit

(PEL) - Respirable Fraction
5 mg/m³ US OSHA

Permissible Exposure Limit

(PEL) - Total Dust
15 mg/m³ US OSHA

Threshold Limit Value (TLV) -

Inhalable Particles
10 mg/m³ US ACGIH

Data sourced from a Safety Data Sheet for Uridine 5'-monophosphate disodium salt, which is

treated as "Inert or Nuisance Dust."[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Uridine 5'-
monophosphate-15N2, from receiving to disposal.
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Caption: Workflow for Safe Handling of Uridine 5'-monophosphate-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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